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Compound of Interest

Compound Name: LML134

Cat. No.: B15609428

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
LML134 is a potent and selective inverse agonist for the histamine H3 receptor (H3R), a G

protein-coupled receptor predominantly expressed in the central nervous system.[1][2][3] As a

presynaptic autoreceptor and heteroreceptor, the H3R modulates the release of histamine and

other neurotransmitters, making it a significant target for therapeutic intervention in neurological

and psychiatric disorders.[4][5] These application notes provide a detailed protocol for a

competitive radioligand binding assay to determine the binding affinity of LML134 and other

compounds for the human H3R.

Data Presentation: Comparative Binding Affinities
The following table summarizes the binding affinities (Ki) of LML134 and other reference

ligands for the human histamine H3 receptor.
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Compound Classification
Ki (nM) - Binding
Assay

Ki (nM) - Functional
(cAMP) Assay

LML134 Inverse Agonist 12 0.3

Histamine Agonist 8 -

Imetit Agonist 0.32 -

Pitolisant Inverse Agonist - -

Clobenpropit
Antagonist/Inverse

Agonist
- -

Note: A lower Ki value indicates a higher binding affinity. Data for LML134 was obtained from

in-vitro studies.[1] Data for other ligands is provided for comparative purposes.[4]

Experimental Protocols
Membrane Preparation from HEK293T Cells Expressing
Human H3R
This protocol outlines the preparation of cell membranes enriched with the human histamine

H3 receptor.

Materials:

HEK293T cells transiently or stably expressing the human H3R

Phosphate-Buffered Saline (PBS), ice-cold

Lysis Buffer: 50 mM Tris-HCl, pH 7.4

Centrifuge

Sonicator

Procedure:

Culture HEK293T cells expressing the H3R to confluency.
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Harvest the cells by scraping and collect them in ice-cold PBS.

Centrifuge the cell suspension at 1,900 x g for 10 minutes at 4°C.[4]

Discard the supernatant and resuspend the cell pellet in ice-cold Lysis Buffer.

Disrupt the cells by sonication for 5 seconds on ice.[4]

Centrifuge the homogenate at 20,000 x g for 20 minutes at 4°C to pellet the membranes.

Resuspend the membrane pellet in an appropriate volume of Assay Buffer.

Determine the protein concentration of the membrane preparation using a suitable method

(e.g., BCA protein assay).

Store the membrane aliquots at -80°C until use.

Radioligand Competition Binding Assay
This protocol describes a competitive binding assay to determine the affinity of LML134 for the

H3R using a radiolabeled ligand.

Materials:

H3R-containing cell membranes

Radioligand: [3H]-Nα-methylhistamine ([3H]-NAMH)

Unlabeled competitor: LML134

Non-specific binding control: 10 µM Clobenpropit[4]

Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4

96-well microplates

Glass fiber filters (e.g., GF/C) pre-soaked in 0.3% polyethyleneimine (PEI)

Filtration apparatus (cell harvester)
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Scintillation fluid

Liquid scintillation counter

Procedure:

Prepare serial dilutions of LML134 in Assay Buffer.

In a 96-well plate, add the following in order:

50 µL of Assay Buffer (for total binding) or 10 µM Clobenpropit (for non-specific binding) or

LML134 dilution.

50 µL of [3H]-NAMH (final concentration of ~2 nM).[4]

150 µL of H3R membrane preparation (typically 50-100 µg of protein).

Incubate the plate for 2 hours at 25°C with gentle agitation.[4]

Terminate the binding reaction by rapid filtration through the pre-soaked glass fiber filters

using a cell harvester.

Wash the filters three times with 3 mL of ice-cold Wash Buffer (50 mM Tris-HCl, pH 7.4).

Dry the filters and place them in scintillation vials.

Add scintillation fluid to each vial and quantify the radioactivity using a liquid scintillation

counter.

Data Analysis:

Calculate specific binding by subtracting the non-specific binding (counts in the presence of

10 µM Clobenpropit) from the total binding (counts in the absence of competitor).

Plot the percentage of specific binding against the logarithm of the LML134 concentration.

Determine the IC50 value (the concentration of LML134 that inhibits 50% of the specific

binding of the radioligand) by non-linear regression analysis.
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Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 +

[L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.
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Caption: Histamine H3 Receptor Signaling Pathway.

Experimental Workflow for Radioligand Binding Assay
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Caption: Experimental Workflow for Radioligand Binding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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